Cas no 860610-03-3 (N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide)

• Product Name: N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
• CAS No: 860610-03-3
• MF: C₁₉H₁₃NO₂S₂
• MW: 351.44202208519
• CID: 5700970
• PubChem ID: 2765924
• Update Time: 2025-10-20

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)-
• N-(7-methyl-9-oxothioxanthen-2-yl)thiophene-2-carboxamide
• N-(7-methyl-9-oxo-9H-thioxanthen-2-yl)-2-thiophenecarboxamide
• ZINC04014237
• AKOS005075994
• 10P-582S
• 860610-03-3
• N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C19H13NO2S2/c1-11-4-6-15-13(9-11)18(21)14-10-12(5-7-16(14)24-15)20-19(22)17-3-2-8-23-17/h2-10H,1H3,(H,20,22)
• InChI Key： XDHYNFDPPOYLIN-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3SC4=C(C(=O)C=3C=2)C=C(C)C=C4)=O)SC=CC=1

Computed Properties

• Exact Mass: 351.03877100g/mol
• Monoisotopic Mass: 351.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 489.1±45.0 °C(Predicted)
• pka: 11?+-.0.20(Predicted)

Additional information on N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide

Comprehensive Overview of N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide (CAS No. 860610-03-3)

N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide, with the CAS number 860610-03-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thioxanthene core with a thiophene carboxamide moiety, making it a subject of interest for its potential applications in drug development and advanced material synthesis. Researchers are particularly intrigued by its photophysical properties and biological activity, which are currently under investigation in various preclinical studies.

The compound's structural complexity and functional groups contribute to its versatility. The thioxanthene scaffold is known for its role in fluorescence and electron transport, while the thiophene-2-carboxamide group enhances its binding affinity to specific biological targets. This dual functionality positions N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide as a promising candidate for optoelectronic devices and therapeutic agents. Recent studies have explored its potential in cancer research, where its ability to modulate cellular pathways is being evaluated.

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly materials and green synthesis methods. Its synthesis often involves catalysis and microwave-assisted reactions, which reduce energy consumption and waste generation. These advancements resonate with the global push toward sustainable development goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing.

From a commercial perspective, CAS 860610-03-3 is available through specialized chemical suppliers, catering to academic and industrial researchers. Its applications span drug discovery, material science, and analytical chemistry, making it a valuable tool for innovation. The compound's stability and solubility profiles are frequently discussed in scientific forums, as these properties are critical for its practical use in laboratories.

Looking ahead, the future of N-(7-Methyl-9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide appears promising, with ongoing research focusing on its structure-activity relationships (SAR) and mechanistic studies. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing precision medicine and smart materials. For researchers seeking high-purity compounds or custom synthesis services, CAS 860610-03-3 represents a compelling area of exploration.